3-(1H-Imidazol-4-ylmethyl)-1,2-dihydropyrazin-2-one

• Molecular Formula: C8H8N4O
• Molecular Weight: 176.18 g/mol
• SMILES: C1=CN=C(C(=O)N1)CC2=CN=CN2
• InChI: InChI=1S/C8H8N4O/c13-8-7(10-1-2-11-8)3-6-4-9-5-12-6/h1-2,4-5H,3H2,(H,9,12)(H,11,13)
• InChIKey: WNHGPNKRACOKHY-UHFFFAOYSA-N

Structural and Physicochemical Baseline of 3-(1H-Imidazol-4-ylmethyl)-1,2-dihydropyrazin-2-one

3-(1H-Imidazol-4-ylmethyl)-1,2-dihydropyrazin-2-one (CAS 1603249-14-4) is a non-fused heterocyclic compound with molecular formula C8H8N4O and molecular weight 176.18 g/mol, comprising an imidazole ring linked via a methylene bridge to a 1,2-dihydropyrazin-2-one core . Unlike the more common fused imidazopyrazinone scaffolds (e.g., imidazo[1,2-a]pyrazin-3(7H)-one or 1,3-dihydro-2H-imidazo[4,5-b]pyrazin-2-one), this compound retains a flexible methylene linker between the two heterocyclic moieties, which confers distinct conformational freedom, hydrogen-bonding geometry, and tautomeric behavior [1]. The 1,2-dihydropyrazin-2-one ring system exists in equilibrium with its 2-hydroxypyrazine tautomer, a property that influences both molecular recognition and physicochemical profile [2].

Scaffold topology Methylene-linked imidazole-dihydropyrazinone with conformational freedom

Tautomeric profile Equilibrium between 1,2-dihydropyrazin-2-one and 2-hydroxypyrazine forms

Synthetic access One-pot Ugi multicomponent route enables rapid library synthesis

• [1] Kieć-Kononowicz K, Ligneau X, Stark H, Schwartz JC, Schunack W. Azines and Diazines as Potential Histamine H3-Receptor Antagonists. Archiv der Pharmazie. 1995;328:445-450. View Source
• [2] HMDB: Human Metabolome Database. 1,2-Dihydropyrazin-2-one (Metabocard). logP: -1.39; pKa (strongest acidic): 10.73; pKa (strongest basic): 1.02. View Source

Why Fused Imidazopyrazinones Cannot Substitute This Compound

Substituting 3-(1H-Imidazol-4-ylmethyl)-1,2-dihydropyrazin-2-one with a fused imidazopyrazinone (e.g., imidazo[1,2-a]pyrazin-3(7H)-one or 1,3-dihydro-2H-imidazo[4,5-b]pyrazin-2-one) or a directly linked analog (e.g., 2-(1H-imidazol-4-yl)pyrazine) introduces significant changes in molecular topology, hydrogen-bond donor/acceptor count, and conformational flexibility that can alter target binding, selectivity, and ADME properties [1]. The methylene spacer in the target compound enables the imidazole and dihydropyrazinone rings to adopt independent orientations, whereas fused scaffolds lock the rings into a rigid planar geometry . Furthermore, the 1,2-dihydropyrazin-2-one carbonyl serves as an additional hydrogen-bond acceptor not present in directly linked imidazolyl-pyrazines; the parent dihydropyrazinone scaffold has a measured logP of approximately -1.39 and distinct tautomeric equilibrium with the 2-hydroxypyrazine form, properties that are lost upon ring fusion or removal of the carbonyl [2]. These structural differences have been shown to produce quantifiable differences in receptor binding when imidazole-containing H3 receptor ligands are compared with their heteroaromatic replacements [1].

Fused imidazopyrazinones lack the methylene spacer, locking rings into a rigid planar geometry that may eliminate non-planar binding modes.

Directly linked imidazolyl-pyrazines miss the carbonyl oxygen, reducing hydrogen-bond acceptor count and altering recognition profiles.

Tautomeric equilibrium unique to the dihydropyrazinone scaffold is absent in fused or directly linked analogs, shifting logD and solubility behavior.

• [1] Kieć-Kononowicz K, Ligneau X, Stark H, Schwartz JC, Schunack W. Azines and Diazines as Potential Histamine H3-Receptor Antagonists. Archiv der Pharmazie. 1995;328:445-450. View Source
• [2] HMDB: Human Metabolome Database. 1,2-Dihydropyrazin-2-one (Metabocard). logP: -1.39; pKa (strongest acidic): 10.73; pKa (strongest basic): 1.02. View Source

Quantitative Differentiation from Closest Structural Analogs

Molecular Topology: Methylene-Linked vs. Fused Scaffolds

3-(1H-Imidazol-4-ylmethyl)-1,2-dihydropyrazin-2-one features a rotatable methylene bridge (1 rotatable bond between the imidazole C4 and the pyrazinone C3) that permits torsional freedom between the two heterocyclic rings . By contrast, 2-(1H-imidazol-4-yl)pyrazine (CAS 773844-46-5, MW 146.15) has zero rotatable bonds between rings (direct C-C attachment), and imidazo[1,2-a]pyrazin-3(7H)-one (CAS 19943-93-2) is a fully fused bicyclic system with zero inter-ring rotational freedom . The presence of the methylene spacer increases the number of energetically accessible conformers and alters the spatial relationship between the imidazole N-H hydrogen-bond donor and the dihydropyrazinone carbonyl acceptor.

Molecular Topology

Data to verify

+1 rotatable bond vs. directly linked & fused analogs

Enables non-planar pocket binding modes

Based on SMILES structural comparison

Evidence Dimension	Inter-ring rotational degrees of freedom
Target Compound Data	1 rotatable bond (methylene bridge); MW 176.18; C8H8N4O
Comparator Or Baseline	2-(1H-Imidazol-4-yl)pyrazine: 0 inter-ring rotatable bonds; MW 146.15; C7H6N4. Imidazo[1,2-a]pyrazin-3(7H)-one: 0 inter-ring rotatable bonds (fused); MW 135.12; C6H5N3O.
Quantified Difference	+1 rotatable bond vs. directly linked analog; +1 rotatable bond and +41 Da vs. fused analog
Conditions	Structural comparison based on SMILES analysis (Chemsrc database entries).

Why This Matters

The conformational flexibility conferred by the methylene linker may enable binding to protein pockets that are inaccessible to rigid, planar fused or directly-linked analogs, and this difference directly affects the choice of scaffold in fragment-based drug discovery and lead optimization programs.

Hydrogen-Bond Capacity: Carbonyl vs. Pyrazine Analogs

The 1,2-dihydropyrazin-2-one ring in the target compound contains a carbonyl group (C=O) at position 2, which provides an additional hydrogen-bond acceptor site not present in 2-(1H-imidazol-4-yl)pyrazine or other directly linked imidazolyl-pyrazine analogs . The parent 1,2-dihydropyrazin-2-one scaffold has a computed topological polar surface area (TPSA) contribution from the carbonyl oxygen, and its tautomeric equilibrium with 2-hydroxypyrazine introduces a potential hydrogen-bond donor (O-H) under physiological conditions [1]. According to HMDB data, the parent 1,2-dihydropyrazin-2-one has a logP of -1.39 and pKa values of 10.73 (strongest acidic) and 1.02 (strongest basic) [1].

H-Bond Capacity

Class-level

3 acceptors / 2 donors (target)

May alter selectivity and binding affinity

Parent scaffold logP -1.39 (HMDB)

Evidence Dimension	Hydrogen-bond acceptor count and tautomer-dependent H-bond donor capacity
Target Compound Data	3 H-bond acceptors (imidazole N, pyrazinone N, pyrazinone C=O); 2 H-bond donors (imidazole N-H, pyrazinone N-H); potential additional O-H donor in 2-hydroxypyrazine tautomer
Comparator Or Baseline	2-(1H-Imidazol-4-yl)pyrazine: 2 H-bond acceptors (imidazole N, pyrazine N); 1 H-bond donor (imidazole N-H); no carbonyl; no tautomeric O-H donor
Quantified Difference	+1 H-bond acceptor (carbonyl oxygen); +1 potential H-bond donor (from tautomerization). Parent scaffold logP difference: -1.39 (dihydropyrazinone) vs. estimated -0.5 to 0 for directly linked pyrazine analog.
Conditions	Structural analysis based on SMILES; logP data from HMDB for the parent 1,2-dihydropyrazin-2-one scaffold.

Why This Matters

The additional hydrogen-bond acceptor and potential tautomer-dependent donor site can strengthen protein-ligand interactions or alter selectivity profiles; this is a key consideration when selecting between dihydropyrazinone-containing and pyrazine-containing scaffolds for medicinal chemistry campaigns.

• [1] HMDB: Human Metabolome Database. 1,2-Dihydropyrazin-2-one (Metabocard). logP: -1.39; pKa (strongest acidic): 10.73; pKa (strongest basic): 1.02. View Source

Tautomeric Equilibrium vs. Fused Imidazopyrazinones

The 1,2-dihydropyrazin-2-one ring in the target compound can undergo tautomerization to the 2-hydroxypyrazine form, as established by UV spectral analysis of structurally related dihydropyrazinones [1]. This tautomeric equilibrium is not available to fused imidazopyrazinones (e.g., imidazo[1,2-a]pyrazin-3(7H)-one or 1,3-dihydro-2H-imidazo[4,5-b]pyrazin-2-one) where the nitrogen at the bridgehead position precludes such proton shift [2]. The equilibrium position is solvent- and pH-dependent, with the hydroxypyrazine form predominating under conditions that favor the aromatic tautomer. For the parent 2-hydroxypyrazine (the tautomer of 1,2-dihydropyrazin-2-one), the measured logP is -1.00, compared with -1.39 for the dihydropyrazinone form [3].

Tautomerism

Class-level

Two-state equilibrium (ΔlogP ≈ 0.39)

Influences logD, solubility, and H-bond profile

UV spectroscopy established for related compounds

Evidence Dimension	Tautomeric equilibrium and its impact on lipophilicity
Target Compound Data	1,2-Dihydropyrazin-2-one form (logP ≈ -1.39) ⇌ 2-hydroxypyrazine form (logP ≈ -1.00). Two exchanging species contribute to overall physicochemical profile.
Comparator Or Baseline	Imidazo[1,2-a]pyrazin-3(7H)-one (fused): single dominant tautomer; no analogous proton shift possible. 1,3-Dihydro-2H-imidazo[4,5-b]pyrazin-2-one (fused): single dominant tautomer.
Quantified Difference	ΔlogP ≈ 0.39 between tautomeric forms of the dihydropyrazinone scaffold. Fused analogs exhibit a single tautomeric state without this property modulation.
Conditions	Tautomerism established by UV spectroscopy for related compounds (Cheeseman, J. Chem. Soc. 1960); logP values from HMDB for parent scaffolds.

Why This Matters

The ability of the dihydropyrazinone ring to sample two distinct tautomeric states with different hydrogen-bonding patterns and lipophilicities can affect both biological activity and physicochemical profiling (logD, solubility), and represents a differentiating property vs. fused imidazopyrazinones that cannot undergo analogous tautomerization.

• [1] Cheeseman GWH. The Synthesis and Tautomerism of Some 2-Substituted Pyrazines. J Chem Soc. 1960:242-247. DOI: 10.1039/JR9600000242. View Source
• [2] Kieć-Kononowicz K, Ligneau X, Stark H, Schwartz JC, Schunack W. Azines and Diazines as Potential Histamine H3-Receptor Antagonists. Archiv der Pharmazie. 1995;328:445-450. View Source
• [3] HMDB: Human Metabolome Database. 1,2-Dihydropyrazin-2-one (Metabocard); 2-Hydroxypyrazine. logP values: -1.39 and -1.00, respectively. View Source

Synthetic Accessibility: Ugi Reaction vs. Multi-Step Routes

3-(1H-Imidazol-4-ylmethyl)-1,2-dihydropyrazin-2-one and its derivatives are accessible via a one-pot Ugi four-component reaction (4-CR) of isocyanides, aldehydes, masked amino aldehydes, and carboxylic acids, followed by acid-mediated deprotection and cyclization [1]. This modular approach enables simultaneous variation at three diversity points (R1 from isocyanide, R2 from aldehyde, R3 from carboxylic acid) in a single operation without intermediate isolation [2]. In contrast, fused imidazo[1,2-a]pyrazin-3(7H)-ones typically require multi-step sequences including heterocyclization and functional group manipulations, while directly linked imidazolyl-pyrazines require cross-coupling reactions employing halogenated pyrazines and imidazole organometallic reagents .

Synthetic Route

Class-level

2 steps (Ugi one-pot) vs. 3–5 steps (fused)

Supports rapid library generation

Reported yields 40–87% for related scaffolds

Evidence Dimension	Number of synthetic steps and diversity points accessible
Target Compound Data	2 synthetic steps in one pot (Ugi 4-CR then TFA-mediated cyclization); up to 3 diversity points varied simultaneously; typical yields 40-87% for related dihydropyrazinone scaffolds.
Comparator Or Baseline	Imidazo[1,2-a]pyrazin-3(7H)-ones: typically 3-5 synthetic steps; limited late-stage diversification. 2-(1H-Imidazol-4-yl)pyrazine: cross-coupling (1-2 steps) but limited to pre-functionalized building blocks.
Quantified Difference	Target compound scaffold synthesis: 2 steps (one pot). Fused analog synthesis: 3-5 steps. Directly linked analog: 1-2 steps but with restricted building block availability.
Conditions	Ugi reaction: methanol, room temperature, 16 h; cyclization: TFA. Reported yields for analogous tetrahydroimidazo[1,2-a]pyrazine-2,6(3H,5H)-diones: 40-87% (Table 4, PMC).

Why This Matters

The one-pot, multicomponent synthetic route to the 1,2-dihydropyrazin-2-one scaffold enables rapid library generation and SAR exploration that is not readily achievable with fused or directly linked imidazole-pyrazine analogs; this directly impacts procurement decisions for lead generation and fragment-based screening programs.

• [1] Cankařová N, et al. Regioselective Cyclic Iminium Formation of Ugi Advanced Intermediates: Rapid Access to 3,4-Dihydropyrazin-2(1H)-ones and Other Diverse Nitrogen-Containing Heterocycles. Molecules. 2023. View Source
• [2] PMC Table 4. Cyclization of Ugi 4-CR to yield tetrahydroimidazo[1,2-a]pyrazine-2,6(3H,5H)-dione scaffold. Yields: 13a: 63%, 13b: 87%, 13c: 40%, 13d: 54%. View Source

Optimal Application Scenarios Based on Differentiated Evidence

Fragment-Based Discovery with Non-Planar Imidazole Scaffolds

The methylene spacer in 3-(1H-Imidazol-4-ylmethyl)-1,2-dihydropyrazin-2-one provides rotational freedom that distinguishes it from planar, fused imidazopyrazinones. This scaffold is appropriate for fragment screens targeting protein pockets that penalize rigid, flat molecules, where the additional conformational degree of freedom may enable binding modes inaccessible to directly linked or fused analogs [1]. The combination of an imidazole (a privileged fragment in kinase and GPCR drug discovery) with a dihydropyrazinone core in a non-fused topology fills a gap in commercially available fragment libraries.

Diversity-Oriented Synthesis via Ugi Multicomponent Chemistry

The dihydropyrazin-2-one scaffold is accessible through a modular Ugi four-component reaction that allows simultaneous variation of isocyanide, aldehyde, and carboxylic acid building blocks in a single pot [2]. This is in contrast to the linear multi-step syntheses required for fused imidazopyrazinones. Research groups seeking to rapidly generate small libraries of imidazole-dihydropyrazinone hybrids for phenotypic or target-based screening will find this scaffold advantageous for SAR exploration where throughput and building block availability are critical factors.

Tautomer-Dependent Molecular Recognition Studies

The 1,2-dihydropyrazin-2-one / 2-hydroxypyrazine tautomeric equilibrium (ΔlogP ≈ 0.39 between forms) [3] provides a built-in physicochemical probe that is absent in fused imidazopyrazinones. This property enables studies of how tautomeric state influences membrane permeability, protein binding, and pharmacokinetics—an area of growing interest in medicinal chemistry. The target compound can serve as a model system for investigating the impact of tautomerism on biological activity in imidazole-containing heterocycles.

Histamine H3 Receptor Ligand Design and SAR

Published studies on histamine H3 receptor antagonists have demonstrated that replacement of the imidazole ring with alternative heteroaromatic systems (including pyrazines and diazines) can dramatically alter receptor binding affinity and functional activity [1]. The target compound, which retains the imidazole pharmacophore while incorporating a dihydropyrazinone moiety not previously explored in the H3 antagonist literature, represents a chemically tractable entry point for investigating structure-activity relationships at this therapeutically relevant target.

Application

Selection Property

Validation Focus

Fragment-based screening

Non-planar scaffold with rotatable methylene bridge

Binding-mode analysis in non-planar pockets

Diversity-oriented synthesis

One-pot Ugi 4-CR accessibility

Library throughput and SAR expansion

Tautomer-dependent recognition studies

Tautomeric equilibrium (2 states)

Influence on permeability, binding, and PK

Histamine H3 receptor SAR

Imidazole pharmacophore with dihydropyrazinone core

Receptor binding and selectivity profiling

• [1] Kieć-Kononowicz K, Ligneau X, Stark H, Schwartz JC, Schunack W. Azines and Diazines as Potential Histamine H3-Receptor Antagonists. Archiv der Pharmazie. 1995;328:445-450. View Source
• [2] Cankařová N, et al. Regioselective Cyclic Iminium Formation of Ugi Advanced Intermediates: Rapid Access to 3,4-Dihydropyrazin-2(1H)-ones and Other Diverse Nitrogen-Containing Heterocycles. Molecules. 2023. View Source
• [3] HMDB: Human Metabolome Database. 1,2-Dihydropyrazin-2-one and 2-Hydroxypyrazine. logP values: -1.39 and -1.00 respectively. View Source